Cas no 2416218-80-7 (3-[(1S,2R)-2-Methylcyclopropyl]propane-1-sulfonyl chloride)

• Product Name: 3-[(1S,2R)-2-Methylcyclopropyl]propane-1-sulfonyl chloride
• CAS No: 2416218-80-7
• MF: C₇H₁₃ClO₂S
• MW: 196.694920301437
• CID: 6305173
• PubChem ID: 146155296
• Update Time: 2025-05-24

3-[(1S,2R)-2-Methylcyclopropyl]propane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-7466173
• 2416218-80-7
• rac-3-[(1R,2S)-2-methylcyclopropyl]propane-1-sulfonyl chloride
• 3-[(1S,2R)-2-Methylcyclopropyl]propane-1-sulfonyl chloride

• Inchi： 1S/C7H13ClO2S/c1-6-5-7(6)3-2-4-11(8,9)10/h6-7H,2-5H2,1H3/t6-,7+/m1/s1
• InChI Key： HBPGBWZOSPESFY-RQJHMYQMSA-N
• SMILES： ClS(CCC[C@H]1C[C@H]1C)(=O)=O

Computed Properties

• Exact Mass: 196.0324785g/mol
• Monoisotopic Mass: 196.0324785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.5Ų

Additional information on 3-[(1S,2R)-2-Methylcyclopropyl]propane-1-sulfonyl chloride

Professional Introduction to 3-[(1S,2R)-2-Methylcyclopropyl]propane-1-sulfonyl chloride (CAS No. 2416218-80-7)

3-[(1S,2R)-2-Methylcyclopropyl]propane-1-sulfonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 2416218-80-7, belongs to a class of molecules known for their versatile applications in synthetic chemistry and drug development. The unique structural features of this compound, particularly its chiral center and sulfonyl chloride functionality, make it a valuable intermediate in the synthesis of complex molecules.

The structure of 3-[(1S,2R)-2-Methylcyclopropyl]propane-1-sulfonyl chloride is characterized by a cyclopropyl group substituted with a methyl group at the 2-position, linked to a propane chain that terminates with a sulfonyl chloride group. This configuration imparts specific stereochemical and electronic properties to the molecule, which are critical for its reactivity and utility in synthetic pathways. The presence of the (1S,2R) stereocenter is particularly noteworthy, as it suggests potential applications in the development of enantiomerically pure drugs, where chirality plays a crucial role in biological activity.

In recent years, there has been growing interest in the use of sulfonyl chlorides as key intermediates in pharmaceutical synthesis. Sulfonyl chlorides are known for their ability to participate in nucleophilic substitution reactions, making them valuable tools for introducing sulfonamide functionalities into target molecules. This property has been leveraged in the development of various therapeutic agents, including antibiotics, anti-inflammatory drugs, and kinase inhibitors. The compound 3-[(1S,2R)-2-Methylcyclopropyl]propane-1-sulfonyl chloride is no exception and has been explored in several synthetic strategies aimed at constructing complex scaffolds.

One of the most compelling aspects of this compound is its potential application in the synthesis of chiral sulfoxides and sulfones. These derivatives are increasingly recognized for their biological significance and have been implicated in various pharmacological mechanisms. The sulfonyl chloride group can be readily converted into a sulfoxide or sulfone via oxidation reactions, providing a straightforward route to these important functional moieties. This transformation has been particularly useful in the development of protease inhibitors and other enzyme-targeting agents.

The stereochemistry of 3-[(1S,2R)-2-Methylcyclopropyl]propane-1-sulfonyl chloride also makes it a candidate for studying stereoselective reactions. Understanding how different stereocenters influence reaction outcomes is fundamental to medicinal chemistry and can lead to the discovery of more effective and selective drug candidates. Recent studies have demonstrated that the presence of a cyclopropyl group can significantly affect the reactivity of adjacent functional groups, making this compound an interesting subject for mechanistic investigations.

Moreover, the compound's structural motif has been explored in the context of fragment-based drug design. Fragment-based approaches involve identifying small molecular fragments that exhibit promising biological activity and then linking these fragments together to form more complex lead compounds. The unique features of 3-[(1S,2R)-2-Methylcyclopropyl]propane-1-sulfonyl chloride make it an attractive building block for such endeavors. Its ability to serve as a versatile intermediate allows chemists to construct diverse libraries of compounds for high-throughput screening.

In conclusion, 3-[(1S,2R)-2-Methylcyclopropyl]propane-1-sulfonyl chloride (CAS No. 2416218-80-7) represents a significant advancement in synthetic chemistry and pharmaceutical research. Its unique structural features, including its chiral center and sulfonyl chloride functionality, make it a valuable tool for constructing complex molecules with potential therapeutic applications. As research continues to uncover new synthetic strategies and biological functions, this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals.